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Compound of Interest

Compound Name: Sirtuin modulator 6

Cat. No.: B2996200

Application Note

Sirtuin 6 (SIRT6) is a critical enzyme involved in a wide array of cellular processes, including
DNA repair, metabolism, and inflammation.[1][2] As a NAD+-dependent deacetylase, SIRT6
targets histone and non-histone proteins, playing a significant role in maintaining genomic
stability and regulating glucose homeostasis.[1] Given its therapeutic potential for age-related
diseases and cancer, the production of high-purity, active recombinant human SIRT6 is
essential for research and drug development professionals.

This document provides a comprehensive protocol for the expression and purification of
recombinant human SIRT6 from Escherichia coli. The described method employs a multi-step
chromatographic process, including affinity, ion-exchange, and size-exclusion chromatography,
to achieve high purity and yield. Additionally, protocols for confirming protein activity are
outlined.

Signaling Pathway

SIRT6 is a central node in signaling pathways that govern cellular responses to stress and
metabolic state. One key pathway involves its role in DNA damage response and inflammation.
Upon DNA damage, SIRT6 is recruited to break sites where it promotes repair. SIRT6 also
deacetylates the p65 subunit of NF-kB, a master regulator of inflammation, thereby inhibiting
the expression of pro-inflammatory genes. This dual role highlights SIRT6 as a crucial link
between genome integrity and inflammatory signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Recombinant Human SIRT6 protein (ab78879) | Abcam [abcam.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b2996200?utm_src=pdf-body-img
https://www.benchchem.com/product/b2996200?utm_src=pdf-custom-synthesis
https://www.abcam.com/en-us/products/proteins-peptides/recombinant-human-sirt6-protein-ab78879
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2996200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 2. Protocol to purify the histone deacetylase SIRT6 and assess its activity in vitro - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Purifying Recombinant Human SIRT6: A Detailed
Protocol for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2996200#protocol-for-purifying-recombinant-human-
sirt6-protein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36995934/
https://pubmed.ncbi.nlm.nih.gov/36995934/
https://www.benchchem.com/product/b2996200#protocol-for-purifying-recombinant-human-sirt6-protein
https://www.benchchem.com/product/b2996200#protocol-for-purifying-recombinant-human-sirt6-protein
https://www.benchchem.com/product/b2996200#protocol-for-purifying-recombinant-human-sirt6-protein
https://www.benchchem.com/product/b2996200#protocol-for-purifying-recombinant-human-sirt6-protein
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2996200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2996200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

